Cas no 31602-63-8 (2H-tetrazol-5-ylmethanamine)

• Product Name: 2H-tetrazol-5-ylmethanamine
• CAS No: 31602-63-8
• MF: C₂H₅N₅
• MW: 99.094598531723
• MDL: MFCD11857773
• CID: 304041
• PubChem ID: 5146781
• Update Time: 2025-08-04

2H-tetrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-methanamine
• 5-(Aminomethyl)-2H-tetrazole
• (1H-Tetrazol-5-ylmethyl)amine hydrochloride
• (1H-tetrazol-5-ylmethyl)amine(SALTDATA: FREE)
• 2H-tetrazol-5-ylmethanamine
• 5-(AMINOMETHYL)TETRAZOLE
• C-(2H-Tetrazol-5-yl)-methylamine
• glycine tetrazole
• [(2H-Tetrazol-5-yl)methyl]amine
• (1H-Tetrazol-5-yl)methanamine
• (1H-Tetrazol-5-ylmethyl)amine
• 1-(1H-Tetrazol-5-yl)methanamine
• 5-Aminomethyl-1H-tetrazole
• MFCD06739102
• 5-(aminomethyl)tetrazole, AldrichCPR
• J-516280
• 5-aminomethyltetrazole
• 1-(1H-1,2,3,4-TETRAZOL-5-YL)METHANAMINE
• AB28600
• EN300-57990
• (2H-tetrazol-5-ylmethyl)amine
• (2H-tetrazol-5-yl)methanamine
• MFCD00190187
• CHEMBL1963385
• s10255
• ZHCLIFKUVIFYBY-UHFFFAOYSA-N
• F8881-0047
• 5-(aminomethyl)-tetrazole
• (2H-tetrazol-5-yl)methyl-amine
• (2H-Tetrazol-5-yl)methylamine
• DTXSID20408766
• BP-11216
• F2184-0212
• 1-(1H-tetrazol-5-yl)methylamine
• AKOS015957377
• BB 0260802
• 1-(2H-tetrazol-5-yl)methanamine
• 2H-1,2,3,4-tetrazol-5-ylmethanamine
• 5-aminomethyl-tetrazol
• 1H-1,2,3,4-tetrazol-5-ylmethanamine
• Z1172068153
• FT-0648918
• 1-(1H-tetraazol-5-yl)methanamine
• A820923
• AS-59374
• J-018484
• 1h-tetraazol-5-ylmethylamine
• (1H-1,2,3,4-tetrazol-5-yl)methanamine
• SY024525
• 1H-Tetrazole-5-methanamine
• AKOS009436618
• 31602-63-8
• 1-(1H-tetrazol-5-yl)methanamine hydrochloride
• ALBB-022299
• DB-068489

• MDL： MFCD11857773
• Inchi： 1S/C2H5N5/c3-1-2-4-6-7-5-2/h1,3H2,(H,4,5,6,7)
• InChI Key： ZHCLIFKUVIFYBY-UHFFFAOYSA-N
• SMILES： N1=C(CN)N=NN1

Computed Properties

• Exact Mass: 99.05450
• Monoisotopic Mass: 99.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.469
• Melting Point: 265°C
• Boiling Point: 316.451 °C at 760 mmHg
• Flash Point: 171.024 °C
• Refractive Index: 1.611
• PSA: 80.48000
• LogP: -0.64130

Additional information on 2H-tetrazol-5-ylmethanamine

2H-Tetrazol-5-ylmethanamine (CAS No. 31602-63-8): A Comprehensive Overview

The compound 2H-tetrazol-5-ylmethanamine, identified by the CAS registry number 31602-63-8, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound, belonging to the tetrazole family, has garnered considerable attention due to its unique chemical properties and potential for innovative uses. Recent advancements in its synthesis, characterization, and application have further solidified its importance in modern chemistry.

Structure and Properties: The molecular structure of 2H-tetrazol-5-ylmethanamine consists of a tetrazole ring (a five-membered ring containing four nitrogen atoms) with a methylamine substituent at the 5-position. Its chemical formula is C3H4N5, and it has a molecular weight of approximately 108.08 g/mol. The compound exhibits high thermal stability due to the conjugation within the tetrazole ring, which also contributes to its strong electron-withdrawing properties. These characteristics make it highly suitable for use in various chemical reactions and material synthesis.

Synthesis and Characterization: The synthesis of 2H-tetrazol-5-ylmethanamine typically involves the reaction of sodium azide with appropriate substrates under specific conditions. Recent studies have explored novel synthetic routes that enhance yield and purity, leveraging advanced catalytic systems and optimized reaction conditions. The compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography, which have provided deeper insights into its structural integrity and reactivity.

Applications in Drug Discovery: One of the most promising applications of 2H-tetrazol-5-ylmethanamine lies in the field of drug discovery. Its ability to act as a bioisostere or a scaffold for designing bioactive molecules has been widely explored. Recent research has demonstrated its potential as an intermediate in the synthesis of various pharmaceutical agents, including anti-inflammatory drugs, antiviral compounds, and anticancer agents. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression.

Role in Materials Science: Beyond pharmacology, 2H-tetrazol-5-ylmethanamine has found applications in materials science, particularly in the development of advanced materials such as conductive polymers and coordination polymers. Its nitrogen-rich structure facilitates strong coordination interactions, making it an ideal candidate for constructing metal-organic frameworks (MOFs) with high surface area and porosity. Recent advancements have highlighted its potential in gas storage, catalysis, and sensing technologies.

Toxicological Considerations: As with any chemical compound, understanding the toxicological profile of 2H-tetrazol-5-ylmethanamine is crucial for its safe handling and application. Recent toxicological studies have indicated that this compound exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are still underway to fully assess its potential risks to human health and the environment.

Future Prospects: The future of 2H-tetrazol-5-ylmethanamine looks promising as researchers continue to uncover new avenues for its application. Ongoing studies are focused on enhancing its bioavailability for pharmaceutical use and exploring its role in developing next-generation materials with tailored properties. Collaborative efforts between academia and industry are expected to drive further innovation in this field.

In conclusion, 2H-tetrazol-5-ylmethanamine (CAS No. 31602-63) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry research.